Cas no 1165-57-7 (o,m-Quaterphenyl)

• Product Name: o,m-Quaterphenyl
• CAS No: 1165-57-7
• MF: C₂₄H₁₈
• MW: 306.399726390839
• CID: 196333
• PubChem ID: 70885
• Update Time: 2025-04-19

o,m-Quaterphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1'':3'',1'''-Quaterphenyl
• 1-phenyl-2-(3-phenylphenyl)benzene
• 2-(Biphenyl-3-yl)biphenyl
• 2,3'-Diphenylbiphenyl
• 1,1'-Biphenyl, 2,3'-diphenyl-
• DTXSID60151401
• 1165-57-7
• 5-phenyl-o-terphenyl
• IYOPGJKANUEHBW-UHFFFAOYSA-N
• o,m-Quaterphenyl

• Inchi： 1S/C24H18/c1-3-10-19(11-4-1)21-14-9-15-22(18-21)24-17-8-7-16-23(24)20-12-5-2-6-13-20/h1-18H
• InChI Key： IYOPGJKANUEHBW-UHFFFAOYSA-N
• SMILES： C1(=CC=CC=C1C1C=CC=CC=1)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 306.14094
• Monoisotopic Mass: 306.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.074
• Boiling Point: 446.2°Cat760mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.618
• PSA: 0